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Compound of Interest

Compound Name: J-104129

Cat. No.: B608162

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of J-
104129, a potent and selective M3 muscarinic receptor antagonist. Accurate preparation of
stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Introduction

J-104129 is a key research tool for studying the role of M3 muscarinic receptors in various
physiological processes. It exhibits high selectivity for the M3 receptor subtype, making it a
valuable compound in drug discovery and pharmacological studies. Proper solubilization is the
first step in any experiment involving this compound.

Data Presentation: Solubility of J-104129 Fumarate

The following table summarizes the maximum solubility of J-104129 fumarate in dimethyl
sulfoxide (DMSO) and ethanol. This data is based on a molecular weight of 500.63 g/mol . Note
that the batch-specific molecular weight may vary, which could affect the volumes required for
stock solution preparation.
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 50.06 100
Ethanol 25.03 50

Experimental Protocols: Preparation of Stock
Solutions

This section provides a step-by-step guide for preparing stock solutions of J-104129 in DMSO
and ethanol.

Materials:

J-104129 fumarate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Anhydrous Ethanol

 Sterile, high-quality microcentrifuge tubes or vials

o Calibrated pipettes

o Vortex mixer

o Analytical balance

Protocol for Preparing a 100 mM Stock Solution in DMSO:

» Weighing the Compound: Accurately weigh the desired amount of J-104129 fumarate
powder using an analytical balance. For example, to prepare 1 mL of a 100 mM stock
solution, weigh out 50.06 mg of the compound.

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the J-104129
powder. For 50.06 mg, add 1 mL of DMSO.
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 Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid dissolution if
necessary, but ensure the vial is securely capped to prevent solvent evaporation.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Preparing a 50 mM Stock Solution in Ethanol:

» Weighing the Compound: Accurately weigh the desired amount of J-104129 fumarate
powder. To prepare 1 mL of a 50 mM stock solution, weigh out 25.03 mg.

» Solvent Addition: Add the calculated volume of ethanol to the vial containing the J-104129
powder. For 25.03 mg, add 1 mL of ethanol.

 Dissolution: Securely cap the vial and vortex until the powder is fully dissolved.

e Storage: Store the stock solution in tightly sealed vials at -20°C. As with DMSO stocks,
preparing single-use aliquots is recommended.

Important Considerations:

o Always use high-purity, anhydrous solvents to prevent degradation of the compound.

o Ensure that all equipment is clean and dry before use.

o Perform all handling of the compound and solvents in a well-ventilated area or a fume hood.

o For aqueous-based cellular assays, it is crucial to first dissolve the compound in a solvent
like DMSO and then dilute it with the aqueous buffer of choice to the final desired
concentration.

Visualizations

The following diagrams illustrate the experimental workflow for preparing stock solutions and
the signaling pathway of J-104129.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing J-104129 stock solutions.
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J-104129 Signaling Pathway
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Caption: J-104129 acts as an antagonist at the M3 muscarinic receptor.

» To cite this document: BenchChem. [Application Notes and Protocols: J-104129 Solubility for
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608162#-104129-solubility-in-dmso-and-ethanol-for-
stock-solutions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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